Cas no 2138105-36-7 (2-phenoxy-1-(2-sulfanylidene-1,3-thiazinan-3-yl)ethan-1-one)

• Product Name: 2-phenoxy-1-(2-sulfanylidene-1,3-thiazinan-3-yl)ethan-1-one
• CAS No: 2138105-36-7
• MF: C₁₂H₁₃NO₂S₂
• MW: 267.367120504379
• CID: 6367272
• PubChem ID: 165512906
• Update Time: 2024-01-04

2-phenoxy-1-(2-sulfanylidene-1,3-thiazinan-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-phenoxy-1-(2-sulfanylidene-1,3-thiazinan-3-yl)ethan-1-one
• 2138105-36-7
• EN300-1178477

• Inchi： 1S/C12H13NO2S2/c14-11(13-7-4-8-17-12(13)16)9-15-10-5-2-1-3-6-10/h1-3,5-6H,4,7-9H2
• InChI Key： FEACVMPXUOUBBI-UHFFFAOYSA-N
• SMILES： S1C(N(C(COC2C=CC=CC=2)=O)CCC1)=S

Computed Properties

• Exact Mass: 267.03877100g/mol
• Monoisotopic Mass: 267.03877100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 86.9Ų